Cas no 81198-03-0 (3-phenyl-2H-pyrazolo[3,4-b]pyrazine)

3-phenyl-2H-pyrazolo[3,4-b]pyrazine structure
81198-03-0 structure
Product name:3-phenyl-2H-pyrazolo[3,4-b]pyrazine
CAS No:81198-03-0
MF:C11H8N4
MW:196.20802116394
CID:986484
PubChem ID:338509

3-phenyl-2H-pyrazolo[3,4-b]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 3-phenyl-2H-pyrazolo[3,4-b]pyrazine
    • 81198-03-0
    • NSC-361563
    • DTXSID10320564
    • NSC361563
    • Inchi: InChI=1S/C11H8N4/c1-2-4-8(5-3-1)9-10-11(15-14-9)13-7-6-12-10/h1-7H,(H,13,14,15)
    • InChI Key: MOEJZBJKXAKOBH-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=C3C(=NN2)N=CC=N3

Computed Properties

  • Exact Mass: 196.074896272g/mol
  • Monoisotopic Mass: 196.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.5Ų

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